Cas no 7686-41-1 (Benzodthiazol-5-ol)

Benzodthiazol-5-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzo[d]thiazol-5-ol
- 1,3-benzothiazol-5-ol
- 5-Benzothiazolol
- 5-Hydroxybenzothiazole
- 5-Hydroxy-benzothiazol
- benzothiazol-5-ol
- 5-Benzothiazolol(7CI,8CI,9CI)
- 5-hydroxy-1,3-benzothiazol
- Benzothiazole-5-ol
- 5-hydroxy-benzothiazole
- BREUOIWLJRZAFF-UHFFFAOYSA-N
- 1985AC
- FCH1146408
- AX8162085
- ST24030127
- 686B411
- A838873
- C76461
- CS-D0782
- SB38663
- SCHEMBL927314
- AS-56722
- Z1255387228
- 7686-41-1
- AKOS016001491
- 1,3-benzothiazol-5-ol;Benzo[d]thiazol-5-ol
- DTXSID10393995
- MFCD00983978
- FT-0765039
- DA-17077
- Benzodthiazol-5-ol
-
- MDL: MFCD00983978
- Inchi: 1S/C7H5NOS/c9-5-1-2-7-6(3-5)8-4-10-7/h1-4,9H
- InChI Key: BREUOIWLJRZAFF-UHFFFAOYSA-N
- SMILES: S1C([H])=NC2C([H])=C(C([H])=C([H])C1=2)O[H]
Computed Properties
- Exact Mass: 151.00900
- Monoisotopic Mass: 151.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 61.4
Experimental Properties
- Density: 1.444
- Melting Point: 156-157 ºC
- Boiling Point: 311.6℃/760mmHg
- Flash Point: 142.3°C
- Refractive Index: 1.745
- PSA: 61.36000
- LogP: 2.00190
Benzodthiazol-5-ol Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
Benzodthiazol-5-ol Customs Data
- HS CODE:2934200090
- Customs Data:
China Customs Code:
2934200090Overview:
2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzodthiazol-5-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A219408-250mg |
Benzo[d]thiazol-5-ol |
7686-41-1 | 95% | 250mg |
$120.0 | 2025-03-18 | |
Ambeed | A219408-1g |
Benzo[d]thiazol-5-ol |
7686-41-1 | 95% | 1g |
$339.0 | 2025-03-18 | |
Chemenu | CM125983-1g |
benzo[d]thiazol-5-ol |
7686-41-1 | 95% | 1g |
$*** | 2023-05-29 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0337-100mg |
Benzothiazol-5-ol |
7686-41-1 | 95% | 100mg |
¥1092.99 | 2025-01-20 | |
abcr | AB336122-250 mg |
1,3-Benzothiazol-5-ol; . |
7686-41-1 | 250mg |
€355.50 | 2023-04-26 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FZ990-50mg |
Benzodthiazol-5-ol |
7686-41-1 | 95+% | 50mg |
256.0CNY | 2021-07-15 | |
TRC | B410598-100mg |
Benzo[d]thiazol-5-ol |
7686-41-1 | 100mg |
$ 160.00 | 2022-06-07 | ||
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0337-50mg |
Benzothiazol-5-ol |
7686-41-1 | 95% | 50mg |
915.89CNY | 2021-07-19 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0337-5g |
Benzothiazol-5-ol |
7686-41-1 | 95% | 5g |
¥8726.45 | 2025-01-20 | |
Fluorochem | 220071-1g |
Benzo[d]thiazol-5-ol |
7686-41-1 | 95% | 1g |
£236.00 | 2022-03-01 |
Benzodthiazol-5-ol Related Literature
-
Gui-Yuan Dou,Yang-Ye Jiang,Kun Xu,Cheng-Chu Zeng Org. Chem. Front. 2019 6 2392
Additional information on Benzodthiazol-5-ol
Comprehensive Overview of Benzodthiazol-5-ol (CAS No. 7686-41-1): Properties, Applications, and Industry Insights
Benzodthiazol-5-ol (CAS No. 7686-41-1) is a heterocyclic organic compound gaining significant attention in pharmaceutical and material science research. This benzothiazole derivative exhibits unique chemical properties, making it valuable for diverse applications. With the growing interest in bioactive heterocycles and small-molecule therapeutics, researchers are increasingly exploring its potential in drug discovery and functional material development.
The molecular structure of Benzodthiazol-5-ol features a fused benzene and thiazole ring system with a hydroxyl group at the 5-position. This configuration contributes to its electron-rich character and hydrogen-bonding capacity, properties that are crucial for its interactions in biological systems and material matrices. Recent studies highlight its role as a versatile building block in organic synthesis, particularly for creating fluorescent probes and coordination complexes with transition metals.
In pharmaceutical applications, Benzodthiazol-5-ol derivatives show promise as enzyme inhibitors and receptor modulators. The compound's scaffold is being investigated for potential activity against various biological targets, aligning with current trends in personalized medicine and targeted drug delivery systems. Its structure-activity relationships are particularly interesting to medicinal chemists working on neurodegenerative disease therapies and anti-inflammatory agents.
Material scientists value Benzodthiazol-5-ol for its photophysical properties and chelation ability. The compound serves as a precursor for developing organic semiconductors and luminescent materials, addressing the growing demand for energy-efficient displays and solar cell technologies. Its derivatives demonstrate tunable emission characteristics, making them suitable for OLED applications and molecular sensors.
Synthetic approaches to Benzodthiazol-5-ol typically involve cyclization reactions of appropriately substituted aniline precursors. Recent advancements in green chemistry have led to more sustainable production methods, including catalyzed processes and microwave-assisted synthesis. These innovations address industry concerns about environmental impact and process efficiency, reflecting broader trends in sustainable chemical manufacturing.
Analytical characterization of Benzodthiazol-5-ol employs techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. Quality control protocols emphasize purity assessment due to the compound's sensitivity to oxidative degradation, a critical consideration for researchers investigating its structure-property relationships. Proper storage conditions under inert atmosphere are recommended to maintain stability.
The commercial availability of Benzodthiazol-5-ol has expanded with increasing research interest. Suppliers typically offer it as a high-purity crystalline solid, with technical specifications focusing on assay percentage and residual solvent content. Current market trends show rising demand from contract research organizations and academic laboratories engaged in molecular design projects.
Safety evaluations indicate that Benzodthiazol-5-ol requires standard laboratory precautions. While not classified as highly hazardous, proper handling with personal protective equipment is advised, particularly due to its potential for skin irritation. Material safety data sheets provide detailed guidance on exposure limits and first aid measures, reflecting industry standards for chemical safety management.
Future research directions for Benzodthiazol-5-ol include exploration of its supramolecular chemistry applications and development of novel bioconjugates. The compound's versatility positions it as a candidate for theranostic agents combining diagnostic and therapeutic functions. Additionally, its potential in catalysis and polymer modification represents promising avenues for industrial applications.
In conclusion, Benzodthiazol-5-ol (CAS No. 7686-41-1) represents an important chemical entity with multifaceted applications across scientific disciplines. Its ongoing investigation reflects current priorities in molecular innovation and functional material development, making it a compound of significant interest to researchers and industry professionals alike.
7686-41-1 (Benzodthiazol-5-ol) Related Products
- 2942-14-5(5-Methoxybenzodthiazole)
- 13599-84-3(6-Hydroxybenzothiazole)
- 1289558-37-7(2-(1H-imidazol-1-yl)ethyl chloroformate)
- 151626-27-6(non-8-en-1-amine)
- 416861-67-1(2-{[(3,4-Difluorophenyl)amino]methyl}-6-ethoxyphenol)
- 126245-46-3(1-Benzyl-3-cyanoacetyl Urea)
- 1804239-91-5(Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate)
- 2228765-45-3(methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate)
- 2418675-47-3(tert-butyl 2-({3-iodo-5-(2-methoxy-2-oxoethyl)-2-methylphenylmethyl}amino)acetate)
- 1804214-58-1(Ethyl 2-(2-cyanoethyl)-3-nitrobenzoate)
